Cas no 1533608-38-6 (7-Methyloctan-2-amine)

• Product Name: 7-Methyloctan-2-amine
• CAS No: 1533608-38-6
• MF: C₉H₂₁N
• MW: 143.26974272728
• CID: 6101622
• PubChem ID: 20553689
• Update Time: 2025-10-31

7-Methyloctan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1533608-38-6
• EN300-6506194
• SCHEMBL11229772
• 7-methyloctan-2-amine
• SCHEMBL21206243
• AKOS013829567
• 7-Methyloctan-2-amine

• Inchi： 1S/C9H21N/c1-8(2)6-4-5-7-9(3)10/h8-9H,4-7,10H2,1-3H3
• InChI Key： IYWQNJOTURPYHW-UHFFFAOYSA-N
• SMILES： NC(C)CCCCC(C)C

Computed Properties

• Exact Mass: 143.167399674g/mol
• Monoisotopic Mass: 143.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 69.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 7-Methyloctan-2-amine

7-Methyloctan-2-Amine: A Comprehensive Overview

7-Methyloctan-2-Amine (CAS No. 1533608-38-6) is a chemical compound that belongs to the class of secondary amines. This compound is characterized by its unique structure, which includes a methyl group attached to the seventh carbon of an octane chain, with an amine functional group located at the second carbon. The compound has garnered attention in recent years due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of 7-Methyloctan-2-Amine involves a multi-step process that typically begins with the preparation of a suitable alkyl halide intermediate. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for synthesizing this compound. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to achieve higher yields and better purity levels. These developments have significantly improved the scalability of production processes, making 7-Methyloctan-2-Amine more accessible for industrial applications.

One of the key properties of 7-Methyloctan-2-Amine is its ability to act as a versatile building block in organic synthesis. Its structure allows for a wide range of chemical transformations, including alkylation, acylation, and amidation reactions. These reactions are pivotal in the development of complex molecules with specific functional groups tailored for various applications. For example, recent studies have demonstrated the use of 7-Methyloctan-2-Amine as an intermediate in the synthesis of bioactive compounds, such as peptide analogs and drug delivery systems.

The physical properties of 7-Methyloctan-2-Amine are also worth noting. It is typically a colorless liquid with a faint amine-like odor. The compound has a boiling point of approximately 145°C and a density of around 0.85 g/cm³ at 25°C. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various solvent systems commonly employed in organic chemistry.

In terms of safety data, 7-Methyloctan-2-Amine is classified as a hazardous material due to its flammability and potential to cause skin and eye irritation. Proper handling procedures, including the use of personal protective equipment (PPE), are essential when working with this compound. Storage should be in accordance with local regulations to ensure safety and compliance.

Recent research has also focused on the environmental impact of 7-Methyloctan-2-Amine. Studies have shown that the compound undergoes biodegradation under aerobic conditions, which reduces its persistence in the environment. However, further investigations are needed to fully understand its long-term ecological effects and to develop strategies for minimizing its environmental footprint.

In conclusion, 7-Methyloctan-2-Amine (CAS No. 1533608-38-6) is a valuable chemical compound with diverse applications across multiple industries. Its unique structure and reactivity make it an important tool in organic synthesis, while advancements in synthesis methods and safety practices continue to enhance its utility and accessibility. As research into this compound progresses, it is likely that new applications and insights will emerge, further solidifying its role in modern chemistry.